Cas no 1216502-69-0 ([5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid)

• Product Name: [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid
• CAS No: 1216502-69-0
• MF: C₁₀H₆ClN₃O₆
• MW: 299.624141216278
• CID: 4686603
• Update Time: 2025-06-07

[5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid
• 2-(5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)acetic acid
• SBB055130
• 2-[5-(2-chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazolin-3-yl]acetic acid

• MDL： MFCD09991814
• Inchi： 1S/C10H6ClN3O6/c11-7-3-5(14(18)19)1-2-6(7)9-12-13(4-8(15)16)10(17)20-9/h1-3H,4H2,(H,15,16)
• InChI Key： WVYRFHWQKYSXTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NN(C(=O)O1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• Topological Polar Surface Area: 125

Additional information on [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid

[5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid: A Comprehensive Overview

Compound with the CAS number 1216502-69-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, formally known as [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid, represents a sophisticated heterocyclic structure that integrates multiple pharmacophoric elements. This detailed exploration aims to provide an in-depth understanding of its chemical properties, synthetic methodologies, and its emerging role in medicinal chemistry.

The molecular framework of this compound is characterized by a 1,3,4-oxadiazole core, which is a well-documented scaffold in drug discovery due to its ability to engage in multiple non-covalent interactions with biological targets. The oxadiazole ring is further functionalized with an acetic acid moiety at the 3-position and a 2-chloro-4-nitrophenyl group at the 5-position. This particular arrangement creates a unique pharmacological profile that has been exploited in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds as potential drug candidates. The 1,3,4-oxadiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of both chloro and nitro substituents on the phenyl ring enhances the electrophilicity of the molecule, making it a versatile intermediate for further derivatization. This feature has been leveraged in synthetic chemistry to develop libraries of compounds with tailored biological activities.

The synthesis of [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid involves a multi-step process that typically begins with the condensation of appropriately substituted precursors under controlled conditions. One common approach involves the reaction of a halogenated benzene derivative with an oxadiazole precursor in the presence of a suitable catalyst. The subsequent introduction of the acetic acid side chain is achieved through hydrolysis or oxidation reactions. These synthetic strategies highlight the compound's synthetic accessibility and its potential for further structural optimization.

The pharmacological evaluation of this compound has revealed promising activities against various disease targets. Initial studies have demonstrated its efficacy as an inhibitor of enzymes involved in cancer cell proliferation and survival. The interaction between the oxadiazole ring and biological targets appears to be critical for its pharmacological effects. Additionally, the electron-withdrawing nature of the chloro and nitro groups enhances binding affinity by modulating electronic distributions within the molecule.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using molecular docking simulations. These studies have provided valuable insights into how [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid interacts with its intended biological targets. For instance, docking studies have shown that the oxadiazole core occupies a hydrophobic pocket on the target protein, while the acetic acid moiety engages in hydrogen bonding interactions. This detailed understanding has guided medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

The compound's potential extends beyond its primary pharmacological applications. Its structural features make it an excellent candidate for developing prodrugs or bioconjugates that can enhance delivery to specific tissues or organs. Additionally, its ability to form stable complexes with metal ions suggests applications in metallodrug development. These multifaceted properties underscore the versatility of this molecule and its broad utility in pharmaceutical research.

In conclusion, [5-(2-Chloro-4-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid (CAS no: 1216502-69-0) represents a compelling example of how heterocyclic chemistry can contribute to drug discovery efforts. Its unique structural features and promising biological activities position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in pharmaceutical chemistry is likely to grow even further.